

# Test-Retest Reproducibility of AZD4694 PET Imaging: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

| Compound of Interest |                   |           |
|----------------------|-------------------|-----------|
| Compound Name:       | AZD4694 Precursor |           |
| Cat. No.:            | B8698694          | Get Quote |

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the test-retest reproducibility of AZD4694 (also known as NAV4694), an  $^{18}$ F-labeled amyloid- $\beta$  (A $\beta$ ) positron emission tomography (PET) tracer, with other prominent A $\beta$  PET tracers. The data presented is compiled from various studies to assist researchers in evaluating the stability and reliability of these imaging agents for longitudinal studies and clinical trials.

## **Quantitative Data Summary**

The test-retest reproducibility of a PET tracer is a critical measure of its reliability, indicating the degree of variation expected when the same subject is scanned on two separate occasions. Lower variability signifies higher reproducibility. The following table summarizes the test-retest variability for AZD4694 and other commonly used amyloid PET tracers.



| Tracer                           | Test-Retest<br>Variability (%<br>Mean ± SD or<br>Range) | Quantification<br>Method | Patient<br>Population             | Reference |
|----------------------------------|---|--------------------------|-----------------------------------|-----------|
| <sup>18</sup> F-AZD4694          | 4% - 6%   | Reference Logan          | Control Subjects<br>& AD Patients | [1]       |
| 7.5% ± 6.5%                      | Not Specified   | Not Specified            | [2]                               |           |
| <sup>18</sup> F-Florbetapir      | 2.4% ± 1.4%   | SUVR                     | Not Specified                     | [2]       |
| <sup>18</sup> F-<br>Flutemetamol | 1.5% ± 0.7%   | SUVR                     | Not Specified                     | [2]       |
| <3%                              | Cortical<br>Composite<br>SUVR                           | AD Patients              |                                   |           |
| <sup>18</sup> F-Florbetaben      | 6.2% (0.6% -<br>12.2%)                                  | SUVR                     | Not Specified                     | [2]       |
| <sup>11</sup> C-PiB              | ~7%   | SUVR                     | Not Specified                     | [3]       |
| ~3%                              | SRTM2 (dynamic scan)                                    | Not Specified            | [3]                               |           |
| 8.0% ± 7%                        | SUVR  | AD Patients              | [2]                               |           |

### **Experimental Protocols**

The methodologies employed in test-retest studies are crucial for interpreting the reproducibility data. Below are summaries of the experimental protocols used in the cited studies for AZD4694 and comparator tracers.

### **AZD4694 Test-Retest Protocol**

A study evaluating <sup>18</sup>F-AZD4694 involved six control subjects and ten patients with clinically diagnosed Alzheimer's disease (AD). Of this cohort, four control subjects and four AD patients underwent a second PET examination to assess test-retest variability.



- Participants: A mix of healthy control subjects and patients diagnosed with Alzheimer's disease.
- Inter-scan Interval: The time between the test and retest scans ranged from 7 to 20 days[1].
- Imaging Procedure:
  - Intravenous injection of <sup>18</sup>F-AZD4694.
  - PET scans were acquired, with specific binding peaking at approximately 27 minutes postinjection in regions with high radioactivity[1].
  - Structural MRI scans (1.5-T) were also acquired for anatomical reference[1].
- Quantification:
  - The test-retest variability was calculated for various quantitative approaches.
  - The reference Logan method demonstrated the lowest test-retest variability, ranging from 4% to 6% across different brain regions[1].
  - Standardized Uptake Value Ratios (SUVR) were also calculated at late time points[1].

### **General Protocol for Comparator Amyloid PET Tracers**

While specific parameters may vary between studies, a general workflow for test-retest studies of other amyloid tracers like <sup>18</sup>F-florbetapir, <sup>18</sup>F-flutemetamol, and <sup>11</sup>C-PiB typically involves:

- Participant Selection: Recruitment of a cohort that may include healthy controls, individuals with mild cognitive impairment (MCI), and patients with AD.
- Scanning Sessions: Two PET scans (test and retest) are performed on each participant with a defined interval between scans.
- Image Acquisition: Dynamic or static PET imaging is conducted following the intravenous administration of the radiotracer.
- Image Analysis:



- PET images are co-registered with the individual's MRI for accurate anatomical delineation of regions of interest (ROIs).
- Tracer uptake is quantified, commonly using SUVR, with the cerebellar cortex often serving as the reference region.
- More complex kinetic modeling, such as the simplified reference tissue model (SRTM),
   may be used for dynamic acquisitions to derive binding potentials.
- Statistical Analysis: The test-retest variability is typically assessed by calculating the absolute
  or percentage difference between the two measurements. The intraclass correlation
  coefficient (ICC) is also frequently reported to evaluate the reliability of the measurements.

### **Visualizations**

# **Experimental Workflow for a Test-Retest PET Imaging Study**

The following diagram illustrates the typical workflow for a test-retest PET imaging study designed to assess the reproducibility of a radiotracer.



Click to download full resolution via product page

Caption: Workflow of a typical test-retest PET imaging study.



Disclaimer: This guide is intended for informational purposes for a scientific audience and is not a substitute for professional medical advice. The presented data is a synthesis of findings from multiple independent research studies.

#### **Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

### References

- 1. researchgate.net [researchgate.net]
- 2. jnm.snmjournals.org [jnm.snmjournals.org]
- 3. Test-retest repeatability of [18F]Flortaucipir PET in Alzheimer's disease and cognitively normal individuals - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Test-Retest Reproducibility of AZD4694 PET Imaging: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b8698694#test-retest-reproducibility-of-azd4694-pet-imaging]

#### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote







# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com